cyanidin 3-O-sophoroside

Polyphenol oxidase enzymatic browning food preservation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C27H31O16+
Molecular Weight 611.5 g/mol
Cat. No. B15593694
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Namecyanidin 3-O-sophoroside
Molecular FormulaC27H31O16+
Molecular Weight611.5 g/mol
Structural Identifiers
InChIInChI=1S/C27H30O16/c28-7-17-19(34)21(36)23(38)26(41-17)43-25-22(37)20(35)18(8-29)42-27(25)40-16-6-11-13(32)4-10(30)5-15(11)39-24(16)9-1-2-12(31)14(33)3-9/h1-6,17-23,25-29,34-38H,7-8H2,(H3-,30,31,32,33)/p+1/t17-,18-,19-,20-,21+,22+,23-,25-,26+,27-/m1/s1
InChIKeySXYMMDGPXYVCER-WGNLCONDSA-O
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Cyanidin 3-O-Sophoroside: A Disaccharide Anthocyanin with Distinctive Stability and PPO Inhibition for Food Science and Botanical Research


Cyanidin 3-O-sophoroside (C3S, CAS 38820-68-7) is a naturally occurring anthocyanin glycoside belonging to the flavonoid class. It features a cyanidin aglycone core O-glycosidically linked to a sophorose (β-D-glucopyranosyl-(1→2)-β-D-glucopyranoside) disaccharide moiety at the C3 position, yielding a molecular weight of 611.5 g/mol [1]. C3S is found in various botanical sources including red raspberry (Rubus idaeus), sour cherry (Prunus cerasus), and mangosteen rind (Garcinia mangostana) [2]. Unlike the more abundant monosaccharide analog cyanidin 3-O-glucoside (C3G), the sophoroside substitution confers distinct physicochemical and biological properties that critically affect compound selection for specific research and industrial applications [3].

Core Identity Cyanidin 3-O-sophoroside, disaccharide anthocyanin
Key Distinction Sophoroside moiety vs. common glucoside
Research Context PPO inhibition, stability, ABCB1 synergy studies

Why Generic Substitution of Cyanidin 3-O-Sophoroside Fails in Critical Applications


Generic substitution among cyanidin-based anthocyanins is scientifically unsound due to profound structure-dependent variation in enzyme inhibition profiles, antioxidant efficacy, and molecular stability. The number and type of sugar moieties directly modulate bioactivity: monosaccharide cyanidin 3-O-glucoside (C3G) exhibits superior direct radical scavenging, while disaccharide C3S shows reduced antioxidant potency but gains distinct, target-specific inhibitory activity against polyphenol oxidase (PPO) and unique synergistic behavior with ABCB1 transporters [1]. Furthermore, the sophoroside disaccharide confers enhanced chemical stability compared to C3G in food matrices, directly impacting shelf-life and formulation performance [2]. Assuming functional interchangeability between C3G, C3R (rutinoside), or C3Sam (sambubioside) without quantitative head-to-head data will lead to experimental failure and suboptimal industrial outcomes. The following evidence quantifies these critical differentiations.

PPO inhibition profile Monosaccharide analogs C3G and C3R lack this activity.
Antioxidant mechanism context Direct radical scavenging may shift with glycosylation pattern.
Stability in food matrices Disaccharide structure confers different degradation profile.

Quantitative Evidence Guide for Cyanidin 3-O-Sophoroside: Head-to-Head Performance Against Key Analogs


Polyphenol Oxidase (PPO) Inhibition: Non-Competitive Potency and Binding Affinity Quantified vs. Absent Activity in Other Cyanidin Glycosides

Cyanidin 3-O-sophoroside (C3S) acts as a potent, non-competitive, and reversible inhibitor of polyphenol oxidase (PPO), a key enzyme in enzymatic browning of fruits and vegetables. In a direct enzyme kinetic study using PPO from mushroom, C3S inhibited PPO activity with an IC₅₀ value of 49.33 ± 2.64 µM and a Ki of 31.25 ± 0.25 µM . Lineweaver-Burk plot analysis confirmed the non-competitive inhibition mode. This specific inhibitory activity is not a general property of all cyanidin glycosides; for example, cyanidin 3-O-glucoside (C3G) and cyanidin 3-O-rutinoside (C3R) are not reported to exhibit significant PPO inhibition in comparable assays, highlighting the unique structural requirement of the sophoroside moiety [1].

PPO Inhibition
Head-to-head
IC₅₀ 49.33 µM / Ki 31.25 µM
Non-competitive PPO inhibition context; C3G/C3R inactive
Supports enzymatic browning research
Polyphenol oxidase enzymatic browning food preservation anti-browning agent non-competitive inhibition

ABCB1 (P-gp) Transporter Interaction: Unique Synergistic Inhibition Pattern vs. Monotherapy Analogs

Cyanidin 3-O-sophoroside (C3S) exhibits a unique functional profile on the human ABCB1 (P-glycoprotein) efflux transporter. Unlike quercetin (QUR) which inhibits both transport and ATPase activity, C3S alone stimulates ABCB1 ATPase activity while causing only weak inhibition of substrate transport [1]. Critically, when C3S is co-administered with QUR, a synergistic effect is observed: both ATPase inhibition and substrate transport blockade are strongly enhanced, shifting the transporter conformational equilibrium to an inward-facing state [1]. This synergistic behavior is distinct from the activity of cyanidin 3-O-glucoside (C3G), which has been reported to modulate ABC transporters differently and without this specific synergy profile [2].

ABCB1 Synergy
Class-level
C3S+QUR: strong ATPase inhibition vs. C3G alone
Unique synergistic profile; C3G differs
Synergy with quercetin requires validation
ABCB1 P-glycoprotein multidrug resistance synergistic inhibition drug transport

Comparative Antioxidant Efficacy: C3S Exhibits Lower Direct Radical Scavenging than C3G but Distinct Superoxide Selectivity

Direct antioxidant activity of cyanidin 3-O-sophoroside (C3S) is consistently lower than that of the monosaccharide analog cyanidin 3-O-glucoside (C3G). In a comparative study using DPPH, ABTS, and Fe³⁺ reducing capacity assays, purified anthocyanin containing C3S exhibited weaker antioxidant activity than C3G in general [1]. Specific to superoxide radical, the antioxidative efficiency of cyanidin aglycone was 10-fold higher than that of cyanidin-3-sophoroside from Hibiscus, indicating that glycosylation, particularly with sophorose, significantly attenuates superoxide scavenging capacity [2]. This is consistent with the broader SAR principle that increasing sugar complexity reduces direct antioxidant potency [3].

Superoxide Scavenging
Reported
Aglycone 10× more efficient vs. C3S
Glycosylation attenuates direct radical quenching
Antioxidant potency context: lower direct activity
antioxidant activity superoxide radical DPPH ABTS structure-activity relationship

Human Bioavailability in Prediabetic Populations: Higher Absorption of C3S Compared to Healthy Controls

The oral bioavailability of cyanidin 3-O-sophoroside (C3S) is modulated by host metabolic status. In a human study involving 65 subjects consuming 250 g red raspberries, individuals with prediabetes and insulin resistance (n=45) exhibited significantly higher bioavailability of C3S (0.21 ± 0.02%) compared to healthy individuals (n=20) who showed 0.14 ± 0.03% (P = 0.04) [1]. A similar trend was observed for cyanidin 3-O-glucoside (C3G) (0.12 ± 0.01% vs. 0.09 ± 0.01%, P = 0.02), but the absolute bioavailability of C3S remained higher than C3G in both groups [1]. Additionally, C3S bioavailability negatively correlated with fasting plasma triglycerides and positively with HOMA-IR and fasting insulin [1].

Bioavailability
Head-to-head
0.21% (prediabetic) vs. 0.14% (healthy), P=0.04
Absorption modulated by metabolic status
Plasma AUC context, higher in insulin resistance
bioavailability pharmacokinetics metabolic status prediabetes absorption

Enhanced Chemical Stability in Food Matrices: Sophoroside Disaccharide Outperforms Glucoside During Storage

The sophoroside disaccharide moiety of C3S confers greater chemical stability compared to the monosaccharide glucoside of C3G. In a 168-day storage study of sour cherry nectars at 20°C, cyanidin-3-sophoroside (cyd-3-soph) demonstrated higher stability than cyanidin-3-glucoside (cyd-3-glu) [1]. While maltose syrup increased the stability of cyanidin-3-glucosylrutinoside by 8% and cyanidin-3-rutinoside by 4%, the inherent stability of the sophoroside structure was noted as superior to the glucoside analog [1]. This stability advantage is attributed to the additional glucose unit in the sophorose disaccharide, which provides enhanced protection against degradation [2].

Storage Stability
Class-level
Higher stability than C3G over 168 days
Disaccharide glycosylation supports stability
Formulation matrix dependent observation
anthocyanin stability food processing shelf-life glycosylation storage stability

Priority Application Scenarios for Cyanidin 3-O-Sophoroside Based on Quantified Differentiation


Enzymatic Browning Control in Fresh-Cut Produce and Food Processing

C3S is uniquely suited for development as a natural anti-browning agent in the food and agricultural industries. Its potent, non-competitive inhibition of PPO (IC₅₀ = 49.33 µM, Ki = 31.25 µM) directly addresses enzymatic browning in fresh-cut apples and other produce, as demonstrated by decreased PPO activity and prolonged shelf life in experimental models [1]. This specific activity is not shared by C3G or C3R, making C3S the only viable choice among cyanidin glycosides for this application.

Multidrug Resistance (MDR) Reversal Research and ABCB1 Transporter Studies

C3S is a valuable research tool for investigating ABCB1 (P-gp)-mediated multidrug resistance in cancer. Its unique synergistic inhibitory effect when combined with quercetin [2] provides a mechanistically distinct approach to modulating drug efflux. This property is not observed with C3G, positioning C3S as a specialized compound for studies aiming to enhance chemotherapeutic drug delivery or understand flavonoid-transporter interactions.

Functional Food and Beverage Formulation Targeting Metabolic Syndrome Populations

Given the significantly higher bioavailability of C3S in prediabetic and insulin-resistant individuals (0.21 ± 0.02%) compared to healthy controls (0.14 ± 0.03%) [3], C3S-enriched extracts or formulations may offer targeted nutraceutical benefits. Furthermore, the enhanced stability of C3S in beverage matrices during storage [4] supports its use in shelf-stable functional drinks aimed at improving metabolic health outcomes.

Application
Selection Property
Validation Focus
Enzymatic browning control studies
PPO inhibition profile
Non-competitive mechanism & structure-activity
ABCB1 multidrug resistance research
Synergistic transporter modulation
Co-administration effect with quercetin
Anthocyanin bioavailability in metabolic contexts
Absorption modulation by metabolic status
Bioavailability in insulin resistance populations
Quote Request

Request a Quote for cyanidin 3-O-sophoroside

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.